Cas no 400080-43-5 (2-(phenylformamido)acetamido benzoate)

• Product Name: 2-(phenylformamido)acetamido benzoate
• CAS No: 400080-43-5
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 5233287
• Update Time: 2025-10-23

2-(phenylformamido)acetamido benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(phenylformamido)acetamido benzoate

• Inchi： 1S/C16H14N2O4/c19-14(11-17-15(20)12-7-3-1-4-8-12)18-22-16(21)13-9-5-2-6-10-13/h1-10H,11H2,(H,17,20)(H,18,19)
• InChI Key： XCXLWZPJNHLFOK-UHFFFAOYSA-N
• SMILES： C(NCC(NOC(=O)C1=CC=CC=C1)=O)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(phenylformamido)acetamido benzoate

Comprehensive Overview of 2-(Phenylformamido)acetamido Benzoate (CAS No. 400080-43-5): Properties, Applications, and Industry Insights

2-(Phenylformamido)acetamido benzoate (CAS No. 400080-43-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This N-acyl amide derivative combines a benzoate ester moiety with a phenylformamidoacetamide group, making it a subject of interest for drug discovery and material science. The compound's molecular formula, C₁₆H₁₄N₂O₄, and precise molecular weight of 298.29 g/mol contribute to its specific physicochemical properties, including solubility profiles and thermal stability.

Recent studies highlight the growing demand for amide-based compounds like 2-(phenylformamido)acetamido benzoate in targeted drug delivery systems. Researchers are particularly interested in its potential as a prodrug intermediate or bioavailability enhancer for poorly soluble active pharmaceutical ingredients (APIs). The compound's ester-amide hybrid structure allows for controlled release properties, addressing one of the pharmaceutical industry's key challenges: improving drug absorption rates while maintaining therapeutic efficacy.

The synthesis of CAS 400080-43-5 typically involves multi-step organic reactions, including amidation and esterification processes. Advanced purification techniques such as preparative HPLC or recrystallization ensure high purity grades (>98%) suitable for research applications. Analytical characterization through NMR spectroscopy, mass spectrometry, and HPLC-UV confirms the compound's structural integrity and purity, meeting the stringent requirements of modern pharmaceutical development.

From a commercial perspective, 2-(phenylformamido)acetamido benzoate represents an emerging fine chemical with growing market potential. Industry reports indicate increasing procurement inquiries from contract research organizations (CROs) and specialty chemical suppliers. The compound's stability under standard storage conditions (typically 2-8°C in amber glass containers) and compatibility with various organic solvents enhance its practicality for laboratory use and industrial-scale applications.

Environmental and regulatory considerations for 400080-43-5 follow standard protocols for laboratory chemicals. Proper handling with personal protective equipment (PPE) and adherence to chemical hygiene plans ensure safe utilization. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research, particularly regarding its potential pharmaceutical metabolites and environmental fate.

Innovative applications of 2-(phenylformamido)acetamido benzoate extend to polymer chemistry, where it serves as a building block for functional materials. Its dual functional groups enable incorporation into smart polymers with responsive properties, aligning with current trends in stimuli-responsive materials development. Researchers are exploring its utility in creating pH-sensitive coatings and controlled-release matrices for agricultural or industrial applications.

The scientific literature reveals increasing patent activity surrounding derivatives of CAS 400080-43-5, particularly in drug formulation technologies. This reflects the compound's versatility as a chemical modifier for improving drug properties. Recent publications demonstrate its potential in addressing solubility challenges of BCS Class II/IV drugs, a hot topic in pharmaceutical development circles.

Quality control standards for 2-(phenylformamido)acetamido benzoate continue to evolve, with analytical methods achieving detection limits below 0.1% for related substances. Advanced techniques like LC-MS/MS and chiral HPLC enable precise characterization of isomeric impurities, meeting the pharmaceutical industry's rigorous ICH guidelines for impurity profiling.

Market analysts project steady growth for specialty amides like 400080-43-5, driven by expanding pharmaceutical R&D budgets and increasing demand for formulation aids. The compound's compatibility with green chemistry principles and potential for sustainable synthesis routes position it favorably in the current eco-conscious chemical industry landscape.

Future research directions for 2-(phenylformamido)acetamido benzoate include exploring its biological activity profile and potential as a pharmacophore in novel drug candidates. Computational chemistry approaches using molecular docking and QSAR modeling may reveal additional therapeutic applications, while material scientists continue investigating its structure-property relationships for advanced material development.